2-Chloro-5-methyl-benzoic acid ethyl ester, 97%

• IUPAC Name: ethyl 2-chloro-5-methylbenzoate
• InChI: InChI=1S/C10H11ClO2/c1-3-13-10(12)8-6-7(2)4-5-9(8)11/h4-6H,3H2,1-2H3
• InChI Key: PMODZEYGPFPRKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)C)Cl
• Molecular Formula: C10H11ClO2
• DSSTOX Substance ID: DTXSID701022894
• Molecular Weight: 198.64 g/mol
• CAS RN: 945262-03-3

Description

“2-Chloro-5-methyl-benzoic acid ethyl ester” is a type of ester. Esters are organic compounds that are derived from carboxylic acids and alcohols. They are characterized by a carbon-to-oxygen double bond that is also singly bonded to a second oxygen atom, which is then joined to an alkyl or an aryl group.

Synthesis Analysis

The synthesis of esters like “2-Chloro-5-methyl-benzoic acid ethyl ester” can be achieved through various methods. One common method involves the reaction of carboxylic acids with alcohols in the presence of an acid catalyst. Another method involves the reaction of an ester with a Grignard reagent.

Molecular Structure Analysis

The molecular structure of “2-Chloro-5-methyl-benzoic acid ethyl ester” consists of a benzoic acid derivative where a chlorine atom is attached to the second carbon atom and a methyl group is attached to the fifth carbon atom. The carboxyl group of the benzoic acid is esterified with an ethyl group.

Chemical Reactions Analysis

Esters like “2-Chloro-5-methyl-benzoic acid ethyl ester” can undergo various chemical reactions. One such reaction is hydrolysis, which can occur under acidic or basic conditions. Under acidic conditions, the ester is converted back into a carboxylic acid and an alcohol. Under basic conditions, the ester is converted into a carboxylate salt and an alcohol.

Mechanism of Action

The mechanism of action of esters involves the replacement of the alkoxy (OR′) group of an ester by another group. In hydrolysis, for example, water splits the ester linkage. The hydrogen atom of water joins to the oxygen atom in the OR part of the original ester, and the hydroxyl group of water joins to the carbonyl carbon atom.

Safety and Hazards

While specific safety and hazard information for “2-Chloro-5-methyl-benzoic acid ethyl ester” was not found, esters in general can pose certain risks. For example, they can be combustible and may cause irritation if they come into contact with the skin or eyes. It’s important to handle them with care and use appropriate protective equipment.

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-5-methylbenzoic acid (7.62 mmol, 1.30 g) in ethanol (16 ml), H2SO4 (35 mmol, 1.82 ml) was added and the mixture was refluxed for 20 hours. The solvent was evaporated and the crude residue was dissolved in water. The solution neutralised with 6N NaOH aqueous solution and extracted with CHCl3. The organic phase was evaporated affording 1.46 g (yield 96%) of the expected product.